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Compound of Interest

Compound Name: Br-C3-methyl ester

Cat. No.: B1585468 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides crucial safety protocols and logistical information for the handling and

disposal of Methyl 3-bromopropanoate (Br-C3-methyl ester). Adherence to these procedures

is vital for ensuring a safe laboratory environment and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 3-bromopropanoate is a combustible liquid that is harmful if swallowed, causes skin

irritation, and serious eye irritation.[1][2] It may also cause respiratory irritation.[1] Appropriate

personal protective equipment must be worn at all times when handling this substance.

Table 1: Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection
Impervious chemical-resistant

gloves (e.g., Butyl rubber).

Prevents skin contact which

can cause irritation.[3]

Body Protection
A lab coat or chemical-

resistant apron.

Protects against skin exposure

from spills or splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary for large

quantities or in case of

ventilation failure.

Minimizes the risk of

respiratory tract irritation.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of Methyl 3-bromopropanoate is essential

for its safe handling and storage.

Table 2: Physical and Chemical Properties of Methyl 3-bromopropanoate
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Property Value

CAS Number 3395-91-3[1][2][4][5][6]

Molecular Formula C₄H₇BrO₂[2]

Molecular Weight 167.00 g/mol [4][5][7]

Appearance Colorless to light yellow liquid[4]

Boiling Point 64-66 °C at 18 mmHg[5][6]

Flash Point 75 °C (167 °F)[4][5]

Density 1.53 g/mL at 25 °C[5][6]

Solubility Immiscible in water.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Methyl 3-bromopropanoate minimizes risks. The following

workflow outlines the key steps for safe management of this chemical within a laboratory

setting.
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Preparation Phase

Handling & Use Phase

Disposal & Decontamination Phase

Don Required PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Receive & Inspect Container

Assemble Spill Kit

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Use in Experiment

Collect Waste in a Labeled, Closed Container
(Halogenated Organic Waste)

Dispose of Waste via Approved
Hazardous Waste Contractor

Decontaminate Work Area & Equipment

Remove & Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 3-bromopropanoate.
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Step-by-Step Guidance
A. Preparation and Engineering Controls:

Don Personal Protective Equipment (PPE): Before handling, put on all required PPE as

detailed in Table 1.

Ensure Proper Ventilation: Work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Spill Kit: Have a spill kit readily available. The kit should contain absorbent materials (e.g.,

vermiculite, sand), a sealed container for waste, and necessary PPE.

B. Handling and Storage:

Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the chemical in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[8] It should be kept separate from incompatible materials such as acids,

bases, and strong oxidizing agents. The container must be kept tightly closed.

C. In Case of a Spill:

Evacuate and Ventilate: If a spill occurs, evacuate the immediate area and ensure adequate

ventilation.

Containment: For small spills, absorb the liquid with an inert material like sand or vermiculite.

[8]

Collection: Carefully collect the absorbed material and place it into a labeled, sealed

container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

D. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]
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Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation persists, seek medical attention.[1][2]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison

control center or seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1][2]

Disposal Plan
Proper disposal of Methyl 3-bromopropanoate and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Operational Steps for Disposal:

Waste Segregation: Methyl 3-bromopropanoate is a halogenated organic compound. All

waste containing this chemical, including contaminated materials from spills, must be

collected separately from non-halogenated waste.

Waste Container: Use a designated, clearly labeled, and sealed container for "Halogenated

Organic Waste."

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal contractor.

Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are followed.[1][2] Contaminated packaging should be disposed of as unused

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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